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Compound Name: propargyl-PEG7 NHS acetate
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Executive Summary

Propargyl-PEG7-NHS ester is a heterobifunctional crosslinker used extensively in chemical
biology for "Click Chemistry" applications.[1] It bridges the gap between amine-containing
biomolecules (lysine residues, N-termini) and azide-functionalized reporters or surfaces via
Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC).[1]

This guide addresses the nomenclature ambiguity between "NHS Acetate" and "NHS
Propionate” derivatives, provides validated IUPAC designations, and details self-validating
protocols for bioconjugation.

Part 1: Chemical Identity & Nomenclature
Structural Disambiguation: Acetate vs. Propionate

In commercial catalogs, "Propargyl-PEG7-NHS" often refers to the propionic acid derivative
(C3 linker between PEG and Carbonyl).[1] However, the term "NHS Acetate" specifically
implies a carboxymethyl derivative (C2 linker). This structural difference significantly impacts
hydrolytic stability.

e Propionate Derivative (Standard): Higher stability in aqueous buffer.
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» Acetate (SCM) Derivative: Higher reactivity, lower half-life (hydrolyzes minutes at pH > 8).[1]

The data below focuses on the commercially dominant Propionate form (CAS 2093152-77-1),
with notes on the Acetate variant where critical.

Chemical Data Table

Feature Specification

Common Name Propargyl-PEG7-NHS ester

Alkyne-PEG7-NHS; Prop-2-ynyl-PEG7-

succinimidyl ester; N-Succinimidyl

Synonyms
4,7,10,13,16,19,22-heptaoxapentacos-24-
ynoate
CAS Number 2093152-77-1 (Standard Propionate variant)
Molecular Formula
Molecular Weight 489.51 g/mol
2,5-dioxopyrrolidin-1-yl 4,7,10,13,16,19,22-
IUPAC Name
heptaoxapentacos-24-ynoate
» Soluble in DMSO, DMF, DCM.[1][2][3] Water
Solubility ]
soluble (hydrolyzes rapidly).[4][5]
Storage -20°C, Desiccated, Inert Gas (Argon/Nitrogen).

Structural Visualization (DOT)

The following diagram illustrates the chemical connectivity and reactive centers.

Alkyne Group Ether Bond PEG7 Spacer Ether Bond Linker Arm Ester Bond NHS Ester
(Click Reactive) (Hydrophilicity) (Propionate vs Acetate) (Amine Reactive)

Click to download full resolution via product page

Figure 1: Functional segmentation of the Propargyl-PEG7-NHS molecule.[1]
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Part 2: Physicochemical Properties & Stability
Hydrolysis Kinetics (The "Ticking Clock")

The N-hydroxysuccinimide (NHS) ester is moisture-sensitive.[1][5] Its half-life is strictly pH-
dependent.[1]

e pH 7.0 (0°C):
hours.[1]
 pH 8.6 (4°C):
minutes.
e Mechanism: Hydroxide ions (
) compete with primary amines (
) to attack the carbonyl, releasing NHS and the non-reactive carboxylic acid.[1]

Critical Insight: If using the Acetate (carboxymethyl) variant, the half-life is significantly shorter
due to the electron-withdrawing oxygen atom at the

-position relative to the carbonyl.[1] For the Acetate variant, assume

minutes at pH 8.0.

Part 3: Mechanism of Action

This molecule functions via two orthogonal reaction pathways.
e Step 1 (Amine Coupling): The NHS ester reacts with primary amines (Lysine

-amines) on the target protein to form a stable amide bond.

o Step 2 (CUAAC Click): The exposed alkyne handle reacts with an azide-tagged molecule in
the presence of Cu(l) to form a 1,2,3-triazole.
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Figure 2: Two-step conjugation workflow: Amine labeling followed by Click Chemistry.

Part 4: Experimental Protocols
Protocol A: NHS Ester Conjugation to Protein

Objective: Covalently attach the Propargyl-PEG7 linker to surface lysines.[1]
Reagents:

e Target Protein (1-5 mg/mL) in Amine-Free Buffer (PBS or HEPES, pH 7.2-7.5).
e Propargyl-PEG7-NHS stock (100 mM in anhydrous DMSO).[1]

e Desalting Column (e.g., Zeba Spin or PD-10).[1]

Workflow:

» Buffer Exchange: Ensure protein is NOT in Tris or Glycine buffer. These contain amines and
will quench the reagent. Perform buffer exchange into PBS pH 7.4 if necessary.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b8115326/docs?utm_src=pdf-body-img#technical-guide-propargyl-peg7-nhs-acetate-ester-derivatives
https://axispharm.com/product-category/peg-linkers/propargyl-peg/
https://axispharm.com/product-category/peg-linkers/propargyl-peg/
https://axispharm.com/product-category/peg-linkers/propargyl-peg/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8115326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Stock Preparation: Dissolve Propargyl-PEG7-NHS in dry DMSO immediately before use. Do
not store diluted aqueous solutions.[1]

e Reaction: Add 10-20 molar excess of linker to the protein solution.
o Calculation:
[1]
e Incubation: Incubate for 30—60 minutes at Room Temperature (RT) or 2 hours at 4°C.

e Quenching (Optional): Add 1M Tris (pH 8.0) to a final concentration of 50 mM to quench
unreacted NHS esters.

 Purification: Remove excess linker using a desalting column equilibrated with the buffer
required for the subsequent Click reaction.

Protocol B: CUAAC Click Reaction

Objective: React the Propargyl-protein with an Azide-fluorophore/drug.[1]

Reagents:

Propargyl-Protein (from Protocol A).[1]

Azide-Tag (10 mM in DMSO).[1]

(50 mM in water).

THPTA Ligand (250 mM in water) - Essential to protect protein from oxidation.[1]

Sodium Ascorbate (500 mM in water) - Freshly prepared.[1]

Workflow:

e Premix Complex: Mix

and THPTA in a 1:5 molar ratio (e.g., 2

LCu+10
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L THPTA). Incubate 5 mins.

e Assembly: To the protein solution, add:
o Azide-Tag (2-5 molar excess over alkyne).[1]
o Cu-THPTA complex (Final conc: 0.1-0.5 mM Cu).[1]
o Sodium Ascorbate (Final conc: 2.5-5 mM).
 Incubation: Incubate 1 hour at RT in the dark.

 Purification: Dialysis or size-exclusion chromatography to remove copper and unreacted
azide.[1]

Part 5: Troubleshooting & Expertise
The "Acetate" Trap

If you are specifically using the O-CH2-COO-NHS (Acetate/SCM) variant rather than the
propionate variant, you must modify Protocol A:

e Lower pH: Perform conjugation at pH 7.0 (not 7.5 or 8.0).
o Faster Handling: Mix immediately. The hydrolysis half-life is extremely short.[1]

o Why use it? The acetate linker is less hydrophobic and lacks the ethyl chain, which can
sometimes reduce non-specific binding, but the handling difficulty often outweighs this
benefit.

Solubility Issues

If the Propargyl-PEG7-NHS precipitates upon addition to the protein:
e Ensure the final DMSO concentration in the protein mixture is < 10% (v/v).

e Add the DMSO stock slowly while vortexing gently.

Verification
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How do you know it worked?

e MS: Intact protein Mass Spectrometry is the gold standard. Look for mass shifts of +374.4
Da per linker attached (489.5 - 115 (NHS)).[1]

e Functional Test: React a small aliquot with Azide-Fluorescein. Run SDS-PAGE.[1] If the band
fluoresces, the alkyne is present and active.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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